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Compound of Interest

Compound Name: acetan

Cat. No.: B1166258

When handling acetone, a highly flammable solvent with the potential for eye and skin irritation,
a specific set of personal protective equipment is mandatory to ensure personal safety.

Recommended PPE for Acetone

The following table summarizes the minimum required PPE for the safe handling of acetone in
a laboratory setting.
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Specification and Use

Eye and Face Protection

Chemical splash goggles are required at all
times to protect against splashes. A face shield
should be worn over goggles when handling

large quantities (>1 liter).

Hand Protection

Use gloves made of butyl rubber or modern
laminate materials (e.g., Silver Shield/4H®).
Nitrile gloves offer only short-term splash
protection and should be replaced immediately

upon contact.

Body Protection

A flame-resistant lab coat must be worn and
fully buttoned. For larger quantities, a chemically
resistant apron over the lab coat is

recommended.

Respiratory Protection

All handling of acetone should occur inside a
certified chemical fume hood to minimize
inhalation of vapors. If a fume hood is not
available or for large-scale work, a respirator
with an organic vapor cartridge may be required,

subject to a formal risk assessment.

Operational and Disposal Plans

Safe operational procedures and proper disposal are critical for minimizing risks associated

with acetone.

Safe Handling and Storage Workflow

The following diagram outlines the standard workflow for safely handling acetone from receipt

to temporary storage.
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Caption: Standard workflow for receiving and handling acetone.

Chemical Waste Disposal Plan

Acetone and any materials contaminated with it must be treated as hazardous waste. The
disposal process follows a strict protocol to ensure environmental safety and regulatory
compliance.

e Segregation: Do not mix acetone waste with other chemical waste streams unless explicitly
permitted by your institution's Environmental Health & Safety (EHS) office.

» Containerization: Collect liquid acetone waste in a dedicated, properly sealed, and clearly
labeled hazardous waste container.

e Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name ("Acetone”), and the associated hazards (e.g., "Flammable").
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o Storage: Store the sealed waste container in a designated satellite accumulation area until it
is collected by EHS personnel.

» Disposal of Contaminated Solids: All solid materials (e.g., gloves, absorbent pads, paper
towels) contaminated with acetone must be collected in a separate, sealed, and clearly
labeled hazardous waste bag or container for disposal.

The logical relationship for the chemical waste disposal decision process is outlined below.
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Caption: Decision pathway for segregating acetone-contaminated waste.

 To cite this document: BenchChem. [Personal Protective Equipment (PPE) for Handling
Acetone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166258#personal-protective-equipment-for-
handling-acetan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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